Cas no 38917-37-2 (1,3,4-Thiadiazol-2-amine,N-(1,1-dimethylethyl)-)

1,3,4-Thiadiazol-2-amine,N-(1,1-dimethylethyl)- structure
38917-37-2 structure
Product Name:1,3,4-Thiadiazol-2-amine,N-(1,1-dimethylethyl)-
CAS No:38917-37-2
MF:C6H11N3S
MW:157.236639261246
CID:320957
PubChem ID:11970490
Update Time:2025-04-19

1,3,4-Thiadiazol-2-amine,N-(1,1-dimethylethyl)- Chemical and Physical Properties

Names and Identifiers

    • 1,3,4-Thiadiazol-2-amine,N-(1,1-dimethylethyl)-
    • N-tert-Butyl-1,3,4-thiadiazol-2-amine
    • 1,3,4-Thiadiazol-2-amine, N-(1,1-dimethylethyl)-
    • NS00030483
    • DTXSID40192190
    • SCHEMBL11756637
    • 38917-37-2
    • EINECS 254-188-6
    • XNQTUNHFIIWKKQ-UHFFFAOYSA-N
    • Inchi: 1S/C6H11N3S/c1-6(2,3)8-5-9-7-4-10-5/h4H,1-3H3,(H,8,9)
    • InChI Key: XNQTUNHFIIWKKQ-UHFFFAOYSA-N
    • SMILES: S1C=NN=C1NC(C)(C)C

Computed Properties

  • Exact Mass: 157.06753
  • Monoisotopic Mass: 157.067368
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 110
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 66
  • XLogP3: 1.7

Experimental Properties

  • Density: 1.17
  • Boiling Point: 224.6°Cat760mmHg
  • Flash Point: 89.7°C
  • Refractive Index: 1.573
  • PSA: 37.81
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